Methyl 2-isocyanatobenzoate

• IUPAC Name: methyl 2-isocyanatobenzoate
• InChI: InChI=1S/C9H7NO3/c1-13-9(12)7-4-2-3-5-8(7)10-6-11/h2-5H,1H3
• InChI Key: ATFKBWNEVZUSKC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1N=C=O
• Molecular Formula: C9H7NO3
• DSSTOX Substance ID: DTXSID50334044
• Molecular Weight: 177.16 g/mol
• CAS RN: 1793-07-3

Description

Methyl 2-isocyanatobenzoate is an organic compound that may be used for various syntheses. It is an organic building block containing an isocyanate group.

Synthesis Analysis

Methyl 2-isocyanatobenzoate may be used for the synthesis of 3H-quinazolin-4-ones, A1120 (a high affinity non-retinoid ligand for the Retinol-binding protein), and trans- and cis-N-phenyl-N′-(4-phenoxy)cyclohexylureas.

Molecular Structure Analysis

The molecular formula of Methyl 2-isocyanatobenzoate is C9H7NO3. It has an average mass of 177.157 Da and a monoisotopic mass of 177.042587 Da.

Physical And Chemical Properties Analysis

Methyl 2-isocyanatobenzoate is a solid compound. It has a boiling point of 101 °C/2 mmHg and a melting point of 45-49 °C.

Scientific Research Applications

Organic Building Blocks

. It’s a versatile compound that can be used to construct a wide range of organic molecules.

Synthesis of 3H-quinazolin-4-ones

. Quinazolinones are a class of organic compounds with a wide range of biological activities, including anticancer, antiviral, and antibacterial properties.

Non-retinoid Ligand for the Retinol-binding Protein

. This has potential applications in the treatment of diseases related to vitamin A metabolism.

Synthesis of trans- and cis-N-phenyl-N′-(4-phenoxy)cyclohexylureas

. These compounds have potential applications in medicinal chemistry.

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study protein interactions, identify proteins, and investigate their post-translational modifications.

Safety Research

. It’s important to understand the safety implications of this compound, including its acute toxicity, skin and eye irritation, respiratory sensitization, and other potential health effects.

Safety and Hazards

Methyl 2-isocyanatobenzoate is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause an allergic skin reaction. It may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may cause respiratory irritation. It is toxic if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

Methyl 2-isocyanatobenzoate is a versatile compound used in various syntheses

Mode of Action

It is known to be used in the synthesis of 3H-quinazolin-4-ones , a high affinity non-retinoid ligand for the Retinol-binding protein , and trans- and cis-N-phenyl-N′-(4-phenoxy)cyclohexylureas . The exact interaction with its targets and the resulting changes are yet to be elucidated.

Biochemical Pathways

It is known to be involved in the synthesis of various compounds

Result of Action

It is known to be used in various syntheses

Action Environment

It is known to be a solid at room temperature with a boiling point of 101 °C/2 mmHg and a melting point of 45-49 °C . .

Synthesis routes and methods

Procedure details

Phosgene was bubbled through a solution of 10 g (66 mmol) of methylanthranilate in 15 ml of anhydrous toluene for 2 hours at reflux. Then the solvent was distilled off under reduced pressure to give 11.7 g (100%) of 2-methoxycarbonylphenylisocyanate; NMR (CDCl3) 3.89 (s, 3H, CH3); 7.0-7.63 (m, 3H, phenyl H-3,-4,-5); 8.0 (dd, 1H, phenyl H-6). This was converted to the title compound, in 34% overall yield, by condensation with an equimolar amount of 2-pyridylcarbinol followed by saponification of the resulting ester with 1 N sodium hydroxide and acidification of the reaction mixture to pH 4. The crude product was purified by crystallization from ethyl acetate; melting point=172-175° C.; NMR (DMSO-d6) 5.2 (s, 2H, methoxy CH2); 6.8-8.8 (m, 9H, aromatic, NH); 10.8 (broad s, 1H, OH).